Cas no 898417-31-7 (2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide
• CAS No: 898417-31-7
• MF: C₂₃H₁₇Cl₂N₃O₃
• MW: 454.305383443832
• CID: 5482430
• PubChem ID: 18576406
• Update Time: 2025-05-25

2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[(3,4-dichlorophenyl)carbonyl]-N-(4-methoxyphenyl)indolizine-1-carboxamide
• 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide
• 898417-31-7
• STL270549
• AKOS016361748
• F2633-0206

• Inchi： 1S/C23H17Cl2N3O3/c1-31-15-8-6-14(7-9-15)27-23(30)19-18-4-2-3-11-28(18)21(20(19)26)22(29)13-5-10-16(24)17(25)12-13/h2-12H,26H2,1H3,(H,27,30)
• InChI Key： AOOKEJZXZCSKQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=C(C(C(NC2C=CC(=CC=2)OC)=O)=C2C=CC=CN21)N)=O)Cl

Computed Properties

• Exact Mass: 453.0646968g/mol
• Monoisotopic Mass: 453.0646968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 898417-31-7)

The compound 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 898417-31-7) is a structurally unique indolizine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a dichlorobenzoyl moiety with a methoxyphenyl group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its carboxamide functionality and amino substitution.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide aligns with this trend, as its structural features suggest potential interactions with key biological targets. For instance, its dichlorobenzoyl group may enhance binding affinity, while the methoxyphenyl segment could improve solubility and pharmacokinetic properties.

The synthesis of 898417-31-7 involves multi-step organic reactions, often starting from indolizine precursors and incorporating 3,4-dichlorobenzoyl chloride and 4-methoxyaniline as key intermediates. Optimizing the yield and purity of this compound remains a focus for chemists, especially in light of the growing emphasis on green chemistry and sustainable synthesis methods. Researchers are exploring catalytic approaches and solvent-free conditions to minimize environmental impact.

From a therapeutic perspective, 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide has been investigated for its potential role in modulating cellular pathways. Preliminary studies suggest it may influence signal transduction mechanisms, making it relevant to conditions such as inflammation and metabolic disorders. However, further in vitro and in vivo studies are needed to validate its efficacy and safety profile.

The compound’s CAS No. 898417-31-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design. Users often query its physical properties, such as melting point and solubility, as well as its spectroscopic data (e.g., NMR and MS spectra). Additionally, questions about its patent status and commercial availability are common, highlighting its potential for commercialization.

In summary, 2-amino-3-(3,4-dichlorobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide represents a compelling area of research, bridging the gap between synthetic chemistry and biomedical applications. Its unique structure and functional groups position it as a valuable tool for exploring new therapeutic avenues. As the scientific community continues to prioritize targeted drug development and molecular optimization, compounds like 898417-31-7 will remain at the forefront of innovation.